Cas no 1805518-75-5 (3-Bromo-5-chloromethyl-2-cyanobenzenesulfonyl chloride)

• Product Name: 3-Bromo-5-chloromethyl-2-cyanobenzenesulfonyl chloride
• CAS No: 1805518-75-5
• MF: C₈H₄BrCl₂NO₂S
• MW: 328.997858047485
• CID: 4792085
• Update Time: 2023-08-17

3-Bromo-5-chloromethyl-2-cyanobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloromethyl-2-cyanobenzenesulfonyl chloride

• Inchi： 1S/C8H4BrCl2NO2S/c9-7-1-5(3-10)2-8(6(7)4-12)15(11,13)14/h1-2H,3H2
• InChI Key： QWMQQGUUIFOICS-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)C=C(C=1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3